![molecular formula C20H44N8O9S B8058893 sulfuric acid bis(tert-butyl N-(1-carbamimidoylpyrrolidin-3-yl)carbamate) hydrate](/img/structure/B8058893.png)
sulfuric acid bis(tert-butyl N-(1-carbamimidoylpyrrolidin-3-yl)carbamate) hydrate
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Description
Sulfuric acid bis(tert-butyl N-(1-carbamimidoylpyrrolidin-3-yl)carbamate) hydrate is a chemical compound with the IUPAC name tert-butyl ((1-carbamimidoylpiperidin-4-yl)methyl)carbamate sulfate . It has a molecular weight of 354.43 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of Boc-protected amines and amino acids, which are similar to the compound , is typically conducted under either aqueous or anhydrous conditions . This process involves a reaction with a base and the anhydride Boc2O . Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used . The Boc group is stable towards most nucleophiles and bases .Molecular Structure Analysis
The InChI code for this compound is 1S/C12H24N4O2.H2O4S/c1-12(2,3)18-11(17)15-8-9-4-6-16(7-5-9)10(13)14;1-5(2,3)4/h9H,4-8H2,1-3H3,(H3,13,14)(H,15,17);(H2,1,2,3,4) . This code provides a detailed description of the compound’s molecular structure.Chemical Reactions Analysis
The Boc group in the compound is stable towards most nucleophiles and bases . Therefore, an orthogonal protection strategy using a base-labile protection group such as Fmoc is possible . tert-Butyl carbamates are cleaved under anhydrous acidic conditions with the production of tert-butyl cations .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 354.43 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with this compound include H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), and others .
properties
IUPAC Name |
tert-butyl N-(1-carbamimidoylpyrrolidin-3-yl)carbamate;sulfuric acid;hydrate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C10H20N4O2.H2O4S.H2O/c2*1-10(2,3)16-9(15)13-7-4-5-14(6-7)8(11)12;1-5(2,3)4;/h2*7H,4-6H2,1-3H3,(H3,11,12)(H,13,15);(H2,1,2,3,4);1H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWSHXMOLJVCBRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCN(C1)C(=N)N.CC(C)(C)OC(=O)NC1CCN(C1)C(=N)N.O.OS(=O)(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H44N8O9S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
572.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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